Cas no 2171984-61-3 (3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidin-5-yl}formamido)propanoic acid)

• Product Name: 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidin-5-yl}formamido)propanoic acid
• CAS No: 2171984-61-3
• MF: C₂₄H₂₂N₄O₅
• MW: 446.455285549164
• CID: 6452519
• PubChem ID: 165877626
• Update Time: 2025-11-01

3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidin-5-yl}formamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidin-5-yl}formamido)propanoic acid
• EN300-1500342
• 3-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyrimidin-5-yl}formamido)propanoic acid
• 2171984-61-3

• Inchi： 1S/C24H22N4O5/c29-22(30)9-10-25-23(31)15-11-26-21(27-12-15)13-28-24(32)33-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,11-12,20H,9-10,13-14H2,(H,25,31)(H,28,32)(H,29,30)
• InChI Key： VEOGRRZZWQYVGE-UHFFFAOYSA-N
• SMILES： O(C(NCC1N=CC(=CN=1)C(NCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 446.15901982g/mol
• Monoisotopic Mass: 446.15901982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 131Ų

Additional information on 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidin-5-yl}formamido)propanoic acid

Introduction to 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidin-5-yl}formamido)propanoic Acid (CAS No. 2171984-61-3)

3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidin-5-yl}formamido)propanoic acid, identified by its CAS number 2171984-61-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The intricate structure of this molecule, characterized by its fused heterocyclic systems and functional groups, positions it as a potential candidate for the development of novel therapeutic agents.

The molecular framework of 3-(2-{((9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidin-5-yl}formamido)propanoic acid incorporates several key structural elements that contribute to its unique chemical and biological properties. The presence of a fluorene moiety, specifically (9H-fluoren-9-yl)methoxycarbonyl, introduces rigidity and electronic characteristics that can influence the compound's interactions with biological targets. Additionally, the pyrimidine ring system and the formamido group contribute to the molecule's solubility and reactivity, which are critical factors in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the behavior of such complex molecules. These tools have been instrumental in predicting the binding modes of 3-(2-{((9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidin-5-yl}formamido)propanoic acid with various biological targets, including enzymes and receptors. Such predictions are crucial for optimizing the compound's pharmacokinetic properties and improving its therapeutic efficacy.

In the realm of drug discovery, the synthesis of analogs and derivatives of known bioactive compounds is a common strategy to enhance their pharmacological profiles. The structure of 3-(2-{((9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidin-5-yl}formamido)propanoic acid provides a rich scaffold for such modifications. By introducing subtle changes in the functional groups or substituents, researchers can explore new chemical spaces and uncover additional biological activities. This approach has been successfully employed in the development of drugs targeting various diseases, including cancer and inflammatory disorders.

The role of fluorinated compounds in medicinal chemistry cannot be overstated. The incorporation of fluorine atoms into molecular structures often enhances metabolic stability, binding affinity, and oral bioavailability. In the case of 3-(2-{((9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidin-5-yl}formamido)propanoic acid, the fluorene moiety serves as a key feature that may contribute to these beneficial properties. Furthermore, the methoxycarbonyl group enhances the compound's solubility in polar solvents, which is essential for formulation development.

Recent studies have highlighted the importance of understanding the three-dimensional structure of molecules in their interactions with biological targets. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided valuable insights into the conformational preferences of 3-(2-{((9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidin-5-yl}formamido)propanoic acid. These structural details are crucial for rational drug design, as they allow researchers to fine-tune the molecule's properties to maximize its therapeutic potential.

The field of medicinal chemistry is constantly evolving, driven by new discoveries and technological advancements. The study of compounds like 3-(2-{((9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidin-5-yi1}formamido)propanoic acid exemplifies this dynamic landscape. Researchers are increasingly leveraging interdisciplinary approaches, combining organic synthesis with computational modeling and bioinformatics, to accelerate the discovery of novel drugs.

The potential applications of 3-(2-{((9H-fluoren-9-yi1)methoxycarbonyl}amino)methylpyrimidin -5-yi1}formamido)propanoic acid extend beyond traditional therapeutic areas. Its unique structural features make it a valuable tool for studying fundamental biological processes and developing diagnostic agents. Additionally, its potential as a lead compound for drug development underscores its importance in advancing our understanding of disease mechanisms and therapeutic strategies.

In conclusion, 3-(2-{((9H-fluoren -9-yi1)methoxycarbonyl} amino)methylpyrimidin -5-yi1}formamido)propanoic acid (CAS No. 2171984 -61 -3) represents a significant advancement in pharmaceutical research. Its complex structure, characterized by key functional groups such as fluorene and methoxycarbonyl moieties, positions it as a promising candidate for further exploration in drug discovery. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in developing innovative therapies for various diseases.